Cas no 1803524-62-0 (2-Bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1803524-62-0
• MF: C₇HBrF₃N₃O₃
• MW: 312.00035071373
• CID: 4910220
• Update Time: 2025-10-28

2-Bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3N3O3/c8-6-4(14(15)16)1-5(3(2-12)13-6)17-7(9,10)11/h1H
• InChI Key： PGHGHBWCLKNBED-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C#N)=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 2.9
• Topological Polar Surface Area: 91.7

Additional information on 2-Bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine

2-Bromo-6-Cyano-3-Nitro-5-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

2-Bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine is a highly functionalized aromatic compound with a pyridine ring substituted at positions 2, 3, 5, and 6. This compound, identified by the CAS No. 1803524-62-0, has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural features and potential applications. The presence of multiple electron-withdrawing groups such as bromine, cyano, nitro, and trifluoromethoxy groups makes it a valuable building block in the construction of advanced materials and bioactive molecules.

The pyridine ring serves as the core structure of this compound, providing a rigid aromatic system that facilitates various chemical transformations. The substitution pattern of the molecule is critical for its reactivity and stability. The bromine atom at position 2 acts as an excellent leaving group in nucleophilic aromatic substitution reactions, making it a versatile intermediate in organic synthesis. Meanwhile, the cyano group at position 6 introduces strong electron-withdrawing effects, enhancing the electrophilic character of the ring and making it more susceptible to nucleophilic attacks.

The nitro group at position 3 further amplifies the electron-deficient nature of the pyridine ring. This group not only contributes to the overall polarity of the molecule but also plays a significant role in modulating the electronic properties of the compound. The trifluoromethoxy group at position 5 introduces both electron-withdrawing effects and steric hindrance. The trifluoromethyl moiety is known for its high electronegativity and stability under harsh chemical conditions, making it an ideal substituent for applications requiring resistance to environmental factors.

Recent studies have highlighted the potential of 2-bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its unique electronic configuration allows for efficient charge transport properties, which are essential for high-performance electronic devices. Additionally, this compound has been explored as a precursor for synthesizing heterocyclic compounds with enhanced photovoltaic properties.

The synthesis of 2-bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine typically involves a multi-step process that combines nitration, bromination, and fluorination reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, nitration can be performed using mixed acid systems under controlled conditions to ensure selective substitution on the pyridine ring. Similarly, bromination can be carried out using brominating agents such as N-bromosuccinimide (NBS) or elemental bromine in suitable solvents.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Its ability to undergo various coupling reactions makes it an ideal candidate for constructing bioactive molecules with complex architectures. For example, Suzuki-Miyaura coupling reactions can be employed to introduce additional functional groups or link this compound with other biologically relevant moieties.

In terms of physical properties, 2-bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in common organic solvents is moderate but can be enhanced by modifying substituents or incorporating additional functional groups. Spectroscopic techniques such as UV-vis spectroscopy and nuclear magnetic resonance (NMR) have been instrumental in characterizing this compound's electronic transitions and molecular structure.

From an environmental perspective, understanding the degradation pathways of 2-bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, this compound can undergo hydrolysis or photochemical degradation to form less hazardous byproducts. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion,2-bromo-6-cyano-3-nitro-5-(trifluoromethoxy)pyridine stands out as a versatile and functionalized aromatic compound with wide-ranging applications in organic synthesis and materials science. Its unique combination of substituents provides opportunities for developing advanced materials with tailored properties while offering insights into novel synthetic strategies for complex molecules.